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Compound of Interest

Compound Name: Ethyl propyl ether

Cat. No.: B1330382 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the safety data for ethyl propyl ether
(CAS No. 628-32-0). The information is compiled and presented to meet the needs of

laboratory and research professionals, with a focus on clear data presentation, detailed

experimental methodologies, and visual representations of key safety protocols and

information.

Chemical Identification and Physical Properties
Ethyl propyl ether is a colorless, volatile liquid with a characteristic ether-like odor.[1][2][3] It is

less dense than water, and its vapors are heavier than air, posing a potential hazard in poorly

ventilated or low-lying areas.[1][2][3]

Table 1: Chemical Identifiers and Names

Identifier Value

CAS Number 628-32-0[4]

Molecular Formula C5H12O[4]

Synonyms
1-Ethoxypropane, Ethyl n-propyl ether, Propyl

ethyl ether[1]
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| UN Number | 2615[2] |

Table 2: Physical and Chemical Properties

Property Value

Molecular Weight 88.15 g/mol [2]

Appearance Colorless liquid with an ether-like odor[2][3]

Boiling Point 63.2 °C[5]

Melting Point -127.5 °C[5]

Flash Point < -20°C (< -4°F)[1][5]

Vapor Pressure 180.59 mmHg[5]

Density 0.7330 g/cm³ at 20 °C[5]

Solubility in Water Soluble[1]

| Vapor Density | Heavier than air[2][3] |

Hazard Identification and GHS Classification
Ethyl propyl ether is classified as a highly flammable liquid and vapor. It may also cause

drowsiness or dizziness. While specific data on oral and dermal toxicity for ethyl propyl ether
is limited, it is prudent to handle it with care, considering the potential for irritation.

Table 3: GHS Hazard Classification

Hazard Class Category Hazard Statement

Flammable Liquids 2
H225: Highly flammable
liquid and vapor[2]

| Specific target organ toxicity — Single exposure (Narcotic effects) | 3 | H336: May cause

drowsiness or dizziness[2] |
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GHS Hazard Classification

Identified Hazards

{Ethyl Propyl Ether | CAS: 628-32-0}

Flammable Liquid Category 2 H225: Highly flammable liquid and vapor

Specific Target Organ Toxicity (Single Exposure) Category 3 H336: May cause drowsiness or dizziness

Exposure Event

Inhalation Skin Contact Eye Contact Ingestion

Exposure to
Ethyl Propyl Ether

Move to Fresh Air Remove Contaminated
Clothing

Flush Eyes with Water
(at least 15 mins) Do NOT Induce Vomiting

Administer Oxygen
(if breathing is difficult)

Artificial Respiration
(if not breathing)

Seek Immediate
Medical Attention

Flush Skin with Water
(at least 15 mins)

Seek Medical Attention
(if irritation persists)

Remove Contact Lenses

Seek Immediate
Medical Attention

Give Water/Milk
(if conscious)

Seek Immediate
Medical Attention
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Flash Point (ASTM D93) Boiling Point (ASTM D1078) Vapor Pressure (ASTM D2879)

Sample in
Pensky-Martens Cup

Heat and Stir

Apply Ignition
Source

Observe for Flash

Record Flash
Point Temperature

Sample in
Distillation Flask

Heat Sample

Vapor Condenses

Collect First Drop

Record Initial
Boiling Point

Sample in
Isoteniscope

Set Constant
Temperature

Equilibrate Pressure

Measure Vapor
Pressure

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Handling Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1330382#safety-data-sheet-sds-for-ethyl-propyl-
ether]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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